Cas no 137319-39-2 (Tricuspidatol A)
Tricuspidatol A structure
Product Name:Tricuspidatol A
CAS No:137319-39-2
MF:C28H24O7
MW:472.485968589783
CID:2019463
PubChem ID:162922054
Update Time:2025-04-21
Tricuspidatol A Chemical and Physical Properties
Names and Identifiers
-
- Tricuspidatol A
- 1,3-Benzenediol, 5,5'-[(2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl]bis-, rel-
- DTXSID601115543
- 137319-39-2
- 1,3-Benzenediol, 5,5a(2)-[(2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl]bis-, rel-
- 1,3-Benzenediol, 5,5'-((2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl)bis-, rel-
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- Inchi: 1S/C28H24O7/c29-19-5-1-15(2-6-19)27-25(17-9-21(31)13-22(32)10-17)26(18-11-23(33)14-24(34)12-18)28(35-27)16-3-7-20(30)8-4-16/h1-14,25-34H/t25-,26-,27+,28+/m0/s1
- InChI Key: IRMTUHFNJGIEEV-YVHASNINSA-N
- SMILES: O1[C@H](C2C=CC(=CC=2)O)[C@@H](C2C=C(C=C(C=2)O)O)[C@H](C2C=C(C=C(C=2)O)O)[C@H]1C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 472.15220310g/mol
- Monoisotopic Mass: 472.15220310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 131Ų
Tricuspidatol A Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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